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Compound of Interest

Compound Name: 4-Cyanobenzoic acid

Cat. No.: B119535

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Cyanobenzoic acid (CAS 619-
65-8), a versatile bifunctional molecule widely utilized in organic synthesis, pharmaceutical
development, and materials science. This document details its physicochemical properties,
spectroscopic data, key synthetic protocols, and its role as a tyrosinase inhibitor.

Core Physicochemical and Spectroscopic Data

4-Cyanobenzoic acid is a white to off-white crystalline solid.[1] Its key physical and chemical
properties are summarized below for easy reference.

Physicochemical Properties
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Property Value Source(s)
CAS Number 619-65-8 [2]
Molecular Formula CsHsNO:2 [2]
Molecular Weight 147.13 g/mol [2]
Melting Point 219-221 °C (decomposes) [3]
pKa 3.55 (at 25 °C) [2]
Solubility in Water 1.2 g/L [2]

White to yellow-beige
Appearance ) [2]
crystalline powder

- Soluble in methanol, DMSO.
Solubility _ _ [2][4]
Sparingly soluble in water.

Spectroscopic Data

The unique structure of 4-Cyanobenzoic acid, featuring both a carboxylic acid and a nitrile
group on a benzene ring, gives rise to a distinct spectroscopic fingerprint.

1H NMR Spectroscopy

Chemical Shift (ppm) Multiplicity Assignment

Aromatic Protons (ortho to -
~8.10 Doublet

COOH)

Aromatic Protons (ortho to -
~7.85 Doublet

CN)
~13.0 Singlet (broad) Carboxylic Acid Proton

Note: Specific chemical shifts can vary depending on the solvent used.

13C NMR Spectroscopy
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Chemical Shift (ppm)

Assignment

~166 Carboxylic Acid Carbon (-COOH)
~133 Aromatic Carbons (ortho to -COOH)
~130 Aromatic Carbons (ortho to -CN)
~118 Nitrile Carbon (-CN)

~116 Aromatic Carbon (ipso to -CN)
~135 Aromatic Carbon (ipso to -COOH)

Note: Specific chemical shifts can vary depending on the solvent used.

Infrared (IR) Spectroscopy

Wavenumber (cm—?)

Assignment

~3000 (broad)

O-H stretch (Carboxylic Acid)

~2230 C=N stretch (Nitrile)
~1700 C=0 stretch (Carboxylic Acid)
~1600, ~1400 C=C stretch (Aromatic Ring)

Mass Spectrometry (MS)

The electron ionization mass spectrum of 4-Cyanobenzoic acid is characterized by a

prominent molecular ion peak and several key fragments.

miz lon

147 [M]* (Molecular lon)
130 [M-OH]*

102 [M-COOH]*
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Synthesis and Experimental Protocols

4-Cyanobenzoic acid can be synthesized through various routes. Below are detailed protocols

for two common methods.

Synthesis Workflow
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General Synthesis Workflow for 4-Cyanobenzoic Acid

Oxidation Route Sandmeyer Route

4-Cyanobenzaldehyde

4-Aminobenzoic_Acid

Oxidizing Agent (e.g., KMnOas, H2032) NaNO:z / HCI

4-Cyanobenzoic Acid Diazonium_Salt

4-Cyanobenzoic Acid

Mixed-Type Inhibition of Tyrosinase by 4-Cyanobenzoic Acid

Inhibitor (4-Cyanobenzoic Acid) [Substrate (e.g., L-DOPAD

Free Enzyme (Tyrosinase)

+ Substrate (S)

Enzyme-Substrate Complex Enzyme-Inhibitor Complex (Inactive)

Product (Dopaquinone) Enzyme-Substrate-Inhibitor Complex (Inactive)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC
[pmc.ncbi.nlm.nih.gov]

2. 4-Cyanobenzoic acid | CBH5NO2 | CID 12087 - PubChem [pubchem.ncbi.nim.nih.gov]

3. 4-F|EZEXRE 99% | Sigma-Aldrich [sigmaaldrich.com]

4. spectrabase.com [spectrabase.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Cyanobenzoic Acid
(CAS 619-65-8)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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